Cas no 109-69-3 (1-Chlorobutane)

• Product Name: 1-Chlorobutane
• CAS No: 109-69-3
• MF: C₄H₉Cl
• MW: 92.5672605037689
• MDL: MFCD00001009
• CID: 35570
• PubChem ID: 8005
• Update Time: 2025-06-30

1-Chlorobutane Chemical and Physical Properties

Names and Identifiers

• n-Butyl chloride
• 1-chlorobutane B&amp
• amp
• J brand 4 L
• 1-Butylchlorid
• 1-Chlorbutan
• 1-chloro-butan
• Butane,1-chloro-
• Chlorure de butyle
• chloruredebutyle(french)
• NBC wormer
• 1-butyl chloride
• 1-chloro-butane
• 1-Chlorobutane
• 1-chloroethane
• Butane,1-chloro
• Chlorobutane,1
• n-C4H9Cl
• n-Chlorobutane
• NCI-C06155
• N-PROPYLCARBINYL CHLORIDE
• S3, N-BUTYL CHLORIDE
• Sure Shot
• 1-Cholrobutane
• Butyl Chloride
• CHLOROBUTANE
• Butyl chloride;1-Chlorobutane
• EN300-19284
• 1-Chlorobutane, ReagentPlus(R), 99%
• 1-Chlorobutane, p.a., 99%
• DTXSID8020206
• Q161608
• Butyl chloride [NF]
• Happy Jack Worm Capsules
• EC 203-696-6
• J-504525
• n-BuCl
• 4-01-00-00246 (Beilstein Handbook Reference)
• 25154-42-1
• N-BUTYL CHLORIDE [GREEN BOOK]
• NSC 8419
• AI3-15309
• DTXCID00206
• n-butyl-chloride
• normal butyl chloride
• FT-0607645
• BUTYL CHLORIDE [HSDB]
• DB11534
• AKOS000118759
• NSC8419
• A802074
• InChI=1/C4H9Cl/c1-2-3-4-5/h2-4H2,1H
• CCRIS 1389
• Chlorure de butyle [French]
• NCGC00258419-01
• 109-69-3
• 1-Chlorobutane, purum, >=99.0% (GC)
• NS00007880
• J-002316
• BRN 1730909
• MFCD00001009
• 1-chlorbutane
• NSC-8419
• HSDB 4167
• 1-Chlorobutane, biotech. grade, for protein sequence analysis, >=99.8%
• ZP7R667SGD
• 1-Chlorobutane, anhydrous, 99.5%
• n-Chlorobutane [UN1127] [Flammable liquid]
• 1-Chlorobutane, HPLC grade, >=99.5%
• Butane, 1-chloro-
• 1-Chlorobutane, for HPLC, >=99.8%
• Butane, chloro-
• WLN: G4
• NCGC00091059-01
• Tox21_111072
• Chlorobutane, 1-
• Butane,chloro-
• chloromethylpropane
• F0001-0200
• Tox21_200865
• NBC Kaps Wormer
• CAS-109-69-3
• 1-Chlorobutane, HPLC Grade
• CHEMBL47259
• EINECS 203-696-6
• CHLOROBUTANES
• BUTYLCHORIDE
• chloro-n-butane
• n-chlorbutane
• 1-chloranylbutane
• n-butylchloride
• N-BUTYL CHLORIDE [MI]
• UNII-ZP7R667SGD
• NCGC00091059-02
• for HPLC, inverted exclamation markY99.5%
• 1-Chlorobutane 99.5%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
• 1-Chlorobutane 99.5%, SuperDry, Water≤50 ppm (by K.F.)
• BBL012221
• STL163562
• FC10987
• AHA54076
• 203-696-6

• MDL： MFCD00001009
• Inchi： 1S/C4H9Cl/c1-2-3-4-5/h2-4H2,1H3
• InChI Key： VFWCMGCRMGJXDK-UHFFFAOYSA-N
• SMILES： ClCCCC
• BRN： 1730909

Computed Properties

• Exact Mass: 92.03930
• Monoisotopic Mass: 92.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 13.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless liquid with pungent smell.
• Density: 0.886 g/mL at 25 °C(lit.)
• Melting Point: −123 °C (lit.)
• Boiling Point: 77-78 °C(lit.)
• Flash Point: Fahrenheit: 10.4 ° f < br / > Celsius: -12 ° C < br / >
• Refractive Index: n20/D 1.402(lit.)
  n20/D 1.402
• Solubility: water: soluble0.11g/L at 20°C
• Water Partition Coefficient: 0.5 g/L (20 ºC)
• Stability/Shelf Life: Stable. Highly flammable. Note low flash point and wide explosion limit range. Incompatible with strong oxidizing agents, strong bases.
• PSA: 0.00000
• LogP: 2.02530
• Solubility: Insoluble in water, miscible in most organic solvents such as ethanol and diethyl ether.
• Merck: 1560
• Vapor Pressure: 80.1 mmHg ( 78.4 °C)
• FEMA: 2925

1-Chlorobutane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 1127
• WGK Germany：2
• Hazard Category Code： 11-52/53
• Safety Instruction： S16-S29-S9
• FLUKA BRAND F CODES：1-10
• RTECS：EJ6300000
• Hazardous Material Identification：
• Packing Group：II
• Risk Phrases：R11
• HazardClass：3
• PackingGroup：II
• Hazard Level：3
• TSCA：Yes
• Toxicity：LD50 orally in rats: 2.67 g/kg (Smyth)
• Explosive Limit：1.8-10.1%(V)
• Storage Condition：2-8°C

Related Categories

• Pesticide Chemicals Pesticides Disinfectant
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Organic Halides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pesticide Chemicals Pesticide Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Solvents

Additional information on 1-Chlorobutane

1-Chlorobutane (CAS No. 109-69-3): A Comprehensive Overview

1-Chlorobutane, also known as n-butyl chloride, is an organic compound with the chemical formula C4H9Cl. It belongs to the family of alkyl chlorides and is widely recognized for its versatility in various industrial and chemical applications. This compound is a colorless liquid with a characteristic odor, and it is sparingly soluble in water but miscible with most organic solvents. The CAS number 109-69-3 uniquely identifies this compound in chemical databases, ensuring its precise identification and reference across scientific literature.

The synthesis of 1-chlorobutane typically involves the reaction of butane with chlorine gas in the presence of a catalyst, such as aluminum chloride (AlCl3). This process, known as a Friedel-Crafts alkylation, is a cornerstone in organic chemistry and has been extensively studied for its efficiency and scalability. Recent advancements in catalytic systems have further enhanced the yield and purity of 1-chlorobutane, making it a cost-effective intermediate for various chemical processes.

One of the most significant applications of 1-chlorobutane lies in its role as an intermediate in the synthesis of pharmaceuticals. For instance, it serves as a key precursor in the production of β-blockers, which are widely used to treat cardiovascular diseases. The ability of 1-chlorobutane to undergo nucleophilic substitution reactions makes it invaluable in constructing complex molecular frameworks. Researchers have recently explored its use in the synthesis of novel drug candidates targeting neurodegenerative disorders, highlighting its potential in advancing medical science.

In addition to its pharmaceutical applications, 1-chlorobutane finds extensive use in the polymer industry. It is employed as a monomer in the production of certain types of polyurethanes and elastomers, contributing to the development of high-performance materials for automotive and construction sectors. The compound's reactivity and compatibility with various polymerization techniques make it a preferred choice for manufacturers seeking durable and flexible materials.

The environmental impact of 1-chlorobutane has also garnered significant attention in recent years. Studies have shown that while it is not inherently hazardous under normal handling conditions, improper disposal can lead to contamination of soil and water systems. To address this, innovative waste management strategies have been developed, including bioremediation techniques that utilize microorganisms to degrade the compound safely and efficiently.

From a safety standpoint, handling 1-chlorobutane requires adherence to standard laboratory protocols to minimize exposure risks. Although it is not classified as a hazardous material under most regulations, proper ventilation and personal protective equipment are recommended during its use. Recent research has emphasized the importance of worker training programs to ensure safe handling practices, particularly in industrial settings where large-scale production occurs.

In conclusion, 1-chlorobutane (CAS No. 109-69-3) stands as a pivotal compound in modern chemistry, offering diverse applications across multiple industries. Its role as an intermediate in pharmaceutical synthesis, polymer production, and material science underscores its significance in advancing technological innovation. As research continues to uncover new potentials for this versatile compound, its contribution to scientific progress remains undeniable.